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Compound of Interest

Compound Name: N-Diethylacetoacetamide

CAS No.: 235-46-3

Cat. No.: B1148280

Get Quote

This guide provides a comprehensive technical overview of N,N-Diethylacetoacetamide
(DEAA), a versatile chemical intermediate. Designed for researchers, scientists, and

professionals in drug development and chemical synthesis, this document delves into the

molecule's structural characteristics, spectroscopic profile, synthesis protocols, and key

applications, with a focus on its role as a pivotal building block in modern organic chemistry.

Molecular Structure and Physicochemical
Properties
N,N-Diethylacetoacetamide (CAS No. 2235-46-3), with the IUPAC name N,N-diethyl-3-

oxobutanamide, is a β-keto amide.[1] Its structure features a central four-carbon chain

containing a ketone at the β-position relative to the amide carbonyl. The amide nitrogen is

substituted with two ethyl groups. This unique combination of a tertiary amide and a ketone

functional group, separated by a methylene unit, dictates its chemical reactivity and utility.
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The presence of the active methylene group (the CH₂ between the two carbonyls) is the most

significant structural feature. The protons on this carbon are acidic due to the electron-

withdrawing effects of the adjacent ketone and amide groups, allowing for easy formation of a

stabilized enolate. This enolate is a potent nucleophile, making DEAA a valuable C4 building

block in a variety of condensation reactions.

Structural Representation:
Caption: 2D Structural Formula of N,N-Diethylacetoacetamide.

Physicochemical and Spectroscopic Data Summary
The following tables summarize the key physical properties and analytical data for N,N-
Diethylacetoacetamide.

Property Value Reference

Molecular Formula C₈H₁₅NO₂ [1]

Molecular Weight 157.21 g/mol [1]

Appearance
Clear, pale yellow to brown

liquid
[1]

Density ~0.994 g/mL at 20 °C [2]

Melting Point -70 °C [1]

Boiling Point 85 - 87 °C at 1 hPa

Flash Point 94 °C (closed cup) [2]

Solubility Soluble in water [1]
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Spectroscopic Data Interpretation of Key Features

¹H NMR (400 MHz, CDCl₃)

δ ~3.4 ppm (q, 4H, N-CH₂), ~3.5 ppm (s, 2H,

CO-CH₂-CO), ~2.3 ppm (s, 3H, CO-CH₃), ~1.1

ppm (t, 6H, N-CH₂-CH₃). The singlet at ~3.5

ppm is characteristic of the active methylene

protons.

¹³C NMR

Expect signals for: two carbonyl carbons (amide

and ketone), the active methylene carbon, the

methyl carbon of the acetyl group, and two

distinct carbons for the N-ethyl groups.

FTIR (Neat)

Strong absorption bands expected around 1715

cm⁻¹ (ketone C=O stretch) and 1640 cm⁻¹

(tertiary amide C=O stretch). C-H stretching

bands will appear around 2850-3000 cm⁻¹.

Mass Spec (GC-MS)

Molecular ion peak (M⁺) at m/z = 157. Common

fragment ions include m/z = 58 and m/z = 43,

corresponding to fragmentation of the amide

and acetyl groups, respectively.[1]

Synthesis of N,N-Diethylacetoacetamide
The primary industrial synthesis of N,N-Diethylacetoacetamide involves the reaction of

diketene with diethylamine.[1] This reaction is an efficient method for producing

acetoacetamides.

Reaction Mechanism and Workflow
The synthesis proceeds via the nucleophilic attack of diethylamine on one of the carbonyl

carbons of the strained β-lactone ring of diketene. This attack leads to the opening of the ring

and subsequent formation of the stable amide product. The reaction is typically exothermic and

proceeds readily.
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Caption: General workflow for the synthesis of DEAA.

Representative Experimental Protocol
Objective: To synthesize N,N-Diethylacetoacetamide from diketene and diethylamine.

Materials:

Diketene (1.0 mol)

Diethylamine (1.05 mol, slight excess)

Toluene or other inert solvent (optional, can be run neat)

Ice-water bath

Procedure:

To a reaction vessel equipped with a mechanical stirrer, dropping funnel, and thermometer,

add diethylamine (1.05 mol). If using a solvent, add it at this stage.

Cool the reaction vessel in an ice-water bath to maintain a temperature between 0-10 °C.

Slowly add diketene (1.0 mol) dropwise from the dropping funnel to the stirred diethylamine

solution. The rate of addition should be controlled to keep the internal temperature below 20

°C. The reaction is exothermic.
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After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2

hours to ensure the reaction goes to completion.

(Workup) The resulting crude N,N-Diethylacetoacetamide can be purified by vacuum

distillation. The solvent (if used) is removed first, followed by the distillation of the product

under reduced pressure.

Collect the fraction corresponding to pure N,N-Diethylacetoacetamide. The purity should be

verified by GC analysis.

Expert Insight: The key to this synthesis is temperature control. The reaction between diketene

and amines is highly exothermic. Uncontrolled addition can lead to a rapid temperature

increase, potentially causing side reactions or boiling of the reactants. Using a slight excess of

the amine ensures that all the highly reactive diketene is consumed.

Chemical Reactivity and Applications in Synthesis
The utility of DEAA stems from the reactivity of its active methylene group, which allows it to

serve as a versatile precursor in the synthesis of more complex molecules, particularly

heterocycles.

The Hantzsch Dihydropyridine Synthesis: A Case Study
in Drug Development
A prominent application of DEAA is in the Hantzsch pyridine synthesis, a multi-component

reaction that produces dihydropyridines (DHPs).[3][4][5] 1,4-Dihydropyridine derivatives form

the backbone of a major class of calcium channel blockers used to treat hypertension and

cardiovascular diseases, with Nifedipine being a well-known example.[3][6][7]

In this reaction, DEAA serves as the β-ketoester component. The overall reaction involves the

condensation of an aldehyde, an ammonia source (like ammonium acetate), and two

equivalents of a β-dicarbonyl compound. When DEAA is used, it results in a dihydropyridine

ring substituted with diethylaminocarbonyl groups.
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Caption: The Hantzsch synthesis using DEAA to form a dihydropyridine core.

This synthetic route is highly valued in pharmaceutical development because it allows for the

creation of diverse molecular libraries by simply varying the aldehyde and the β-dicarbonyl

components, enabling the fine-tuning of pharmacological activity.

Other Key Applications
Agrochemicals: DEAA is a key intermediate in the manufacture of certain insecticides, such

as the organophosphate insecticide Phosphamidon.[8]

Pigments and Dyes: Its ability to undergo condensation reactions makes it a useful building

block for various colorants.

Analytical Quality Control
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Ensuring the purity of N,N-Diethylacetoacetamide is critical for its use in pharmaceutical and

fine chemical synthesis. Gas chromatography (GC) is the primary method for assaying purity

and identifying potential impurities.

Representative GC Method
While a specific validated method for DEAA is proprietary to manufacturers, a typical quality

control method would resemble the following, based on standard practices for similar analytes.

Instrument: Gas chromatograph with a Flame Ionization Detector (FID).

Column: A mid-polarity capillary column (e.g., DB-5 or equivalent), 30 m x 0.25 mm ID, 0.25

µm film thickness.

Carrier Gas: Helium or Hydrogen, at a constant flow rate.

Temperatures:

Injector: 250 °C

Detector: 280 °C

Oven Program: Initial temperature of 80 °C, hold for 2 minutes, then ramp at 10 °C/min to

240 °C, hold for 5 minutes.

Injection: 1 µL, split ratio 50:1.

Sample Preparation: Dilute the sample in a suitable solvent like acetone or ethyl acetate.

This method would effectively separate DEAA from residual starting materials (diethylamine)

and other potential by-products. Purity is typically reported as >98% by area percent.

Safety and Handling
N,N-Diethylacetoacetamide is considered to have low acute toxicity. However, as with all

chemicals, appropriate safety precautions must be observed.
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GHS Classification: Not classified as a hazardous substance under most GHS reports,

though it can be a mild skin irritant.[1]

Personal Protective Equipment (PPE): Wear standard laboratory PPE, including safety

glasses, chemical-resistant gloves (e.g., nitrile), and a lab coat.

Handling: Use in a well-ventilated area or under a chemical fume hood. Avoid contact with

skin, eyes, and clothing.

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong oxidizing agents. Keep containers tightly closed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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